Cas no 2172249-89-5 (9-2-(trifluoromethyl)thiophen-3-yl-2,5-dioxa-8-azaspiro3.5nonane)

• Product Name: 9-2-(trifluoromethyl)thiophen-3-yl-2,5-dioxa-8-azaspiro3.5nonane
• CAS No: 2172249-89-5
• MF: C₁₁H₁₂F₃NO₂S
• MW: 279.278692245483
• CID: 6212503
• PubChem ID: 165587461
• Update Time: 2025-06-10

9-2-(trifluoromethyl)thiophen-3-yl-2,5-dioxa-8-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 9-2-(trifluoromethyl)thiophen-3-yl-2,5-dioxa-8-azaspiro3.5nonane
• EN300-1641392
• 9-[2-(trifluoromethyl)thiophen-3-yl]-2,5-dioxa-8-azaspiro[3.5]nonane
• 2172249-89-5

• Inchi： 1S/C11H12F3NO2S/c12-11(13,14)9-7(1-4-18-9)8-10(5-16-6-10)17-3-2-15-8/h1,4,8,15H,2-3,5-6H2
• InChI Key： JVSNCULYSWVYFT-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(F)(F)F)C1C2(COC2)OCCN1

Computed Properties

• Exact Mass: 279.05408429g/mol
• Monoisotopic Mass: 279.05408429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.7Ų

Additional information on 9-2-(trifluoromethyl)thiophen-3-yl-2,5-dioxa-8-azaspiro3.5nonane

Research Brief on 9-2-(trifluoromethyl)thiophen-3-yl-2,5-dioxa-8-azaspiro[3.5]nonane (CAS: 2172249-89-5)

The compound 9-2-(trifluoromethyl)thiophen-3-yl-2,5-dioxa-8-azaspiro[3.5]nonane (CAS: 2172249-89-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the spirocyclic core of this compound as a privileged scaffold in drug discovery, offering a balance of rigidity and flexibility that is conducive to binding with various biological targets. The trifluoromethylthiophene moiety further enhances its pharmacological properties by improving metabolic stability and lipophilicity, which are critical for drug-like behavior. Researchers have successfully synthesized this compound using a multi-step route involving key intermediates, with the final product characterized by NMR and mass spectrometry.

In vitro studies have demonstrated that 9-2-(trifluoromethyl)thiophen-3-yl-2,5-dioxa-8-azaspiro[3.5]nonane exhibits promising activity against a range of biological targets, including enzymes involved in inflammatory pathways and kinases implicated in cancer progression. Preliminary data suggest that the compound has a favorable selectivity profile, with minimal off-target effects. These findings position it as a potential lead compound for further optimization and development.

Pharmacokinetic evaluations in animal models have shown that the compound has acceptable bioavailability and a half-life suitable for once-daily dosing. However, challenges remain in optimizing its solubility and reducing first-pass metabolism to improve oral absorption. Structural modifications, such as the introduction of solubilizing groups or prodrug strategies, are currently being explored to address these limitations.

In conclusion, 9-2-(trifluoromethyl)thiophen-3-yl-2,5-dioxa-8-azaspiro[3.5]nonane represents a promising candidate for further investigation in drug discovery. Its unique structural attributes and preliminary biological data warrant additional studies to fully elucidate its therapeutic potential. Future research should focus on optimizing its pharmacokinetic properties and expanding its target profile to unlock new therapeutic applications.